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Compound of Interest

(2S)-1-methanesulfonylpropan-2-
Compound Name:
amine

Cat. No.: B8063870

Get Quote

\ J

-Amino Sulfone

Executive Summary

(2S)-1-methanesulfonylpropan-2-amine (CAS: Derivative of 13296-25-8) is a chiral building
block characterized by a propyl backbone bearing a primary amine at the stereogenic C2
position and a methanesulfonyl group at C1. Its chemical stability and specific stereochemistry
make it a preferred motif for introducing polarity and hydrogen-bond accepting capabilities into
drug candidates without significantly increasing lipophilicity (LogP modulation).

This guide presents a scalable, self-validating synthesis route starting from the chiral pool
material L-Alaninol. Unlike asymmetric hydrogenation or auxiliary-based methods (e.qg.,
Ellman’s sulfinamide), this route relies on diastereospecific transformations that preserve the
original stereocenter, ensuring high enantiomeric excess (

).
Retrosynthetic Analysis
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The most robust disconnection relies on the preservation of chirality from L-Alanine derivatives.
The C2 stereocenter is established in the starting material, and subsequent steps modify the
C1 terminus without racemization.
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Figure 1: Retrosynthetic strategy leveraging the chiral pool (L-Alaninol) to retain C2
stereochemistry.

Detailed Experimental Protocol
Phase 1: Activation and Nucleophilic Displacement

Objective: Convert N-Boc-L-Alaninol to the corresponding sulfide. Mechanism:

displacement at the primary carbon (C1). The C2 chiral center is not involved in the reaction
mechanism, guaranteeing retention of configuration.

Reagents:

N-Boc-L-Alaninol (1.0 equiv)

Methanesulfonyl chloride (MsCl) (1.2 equiv)

Triethylamine (TEA) (1.5 equiv)

Sodium Thiomethoxide (NaSMe) (1.5 equiv)

Solvents: Dichloromethane (DCM), DMF.
Protocol:

o Mesylation: Dissolve N-Boc-L-Alaninol in anhydrous DCM at 0°C. Add TEA followed by
dropwise addition of MsCI. Stir for 2 hours.
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o Checkpoint: TLC (Hex/EtOAc 1:1) should show consumption of alcohol (

) and formation of mesylate (
).
e Workup 1: Wash with 1M HCI, sat.
, and brine. Dry over
and concentrate.

o Displacement: Dissolve the crude mesylate in DMF. Add solid NaSMe (Caution: Stench) at
0°C. Allow to warm to RT and stir for 4 hours.

o Workup 2: Dilute with water and extract with

(Ether is preferred to remove DMF). Wash organic layer extensively with water to remove
residual DMF.

 Yield: Expect 85-90% vyield of (S)-N-Boc-1-(methylthio)propan-2-amine.

Phase 2: Chemoselective Oxidation

Objective: Oxidize the sulfide to sulfone without affecting the carbamate protection. Critical
Control: Avoid over-acidification if using peroxide/acid methods, which could cleave the Boc
group prematurely.

Reagents:

e -Chloroperbenzoic acid (mCPBA) (2.5 equiv) or Oxone® (potassium peroxymonosulfate).

e Solvent: DCM (for mCPBA) or MeOH/H20 (for Oxone).
Protocol (nCPBA Method):
e Dissolve the sulfide intermediate in DCM. Cool to 0°C.[1]

o Add mCPBA portion-wise (exothermic).
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e Stir at RT for 3-12 hours.

o Mechanistic Insight: The reaction proceeds via the sulfoxide (fast) to the sulfone (slower).
Monitoring by HPLC/TLC is crucial to ensure complete conversion of the sulfoxide
intermediate.

e Quench: Add 10%

(sodium thiosulfate) to destroy excess peroxide. Wash with sat.
to remove
-chlorobenzoic acid byproduct.

 Yield: Expect >90% yield of (S)-N-Boc-1-methanesulfonylpropan-2-amine.

Phase 3: Deprotection and Salt Formation

Objective: Isolate the final amine salt.

Protocol:

Dissolve N-Boc sulfone in 4M HCI in Dioxane (or TFA/DCM 1:1).

Stir at RT for 1 hour.

Concentrate in vacuo. Triturate the residue with

to precipitate the hydrochloride salt.

Final Product: (2S)-1-methanesulfonylpropan-2-amine hydrochloride.

Workup and Purification Logic
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Oxidation Reaction Mixture
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Figure 2: Purification logic for the oxidation step, critical for removing benzoic acid byproducts.

Characterization Data

The following data represents the expected spectral signature for the Hydrochloride Salt of the

target compound in

or

NMR Spectroscopy
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Shift (
Nucleus Multiplicity Integration Assignment
» Ppm)
Doublet (
1H 1.45 3H CH
Hz)
1H 3.10 Singlet 3H -SO2
1H 3.40 - 3.55 Multiplet (dd) 2H -S02
1H 3.85-3.95 Multiplet 1H _NH3+
13C 18.5 - - Backbone Methyl
13C 42.0 - - Sulfone Methyl
13C 455 - - NH2
13C 58.0 - - S02

Mass Spectrometry (HRMS-ESI)

e Calculated Mass

© 138.0583 Da (

)

e Observed Mass: 138.0585 Da
e Fragment lons: 121.0 (

), 79.0 (

).

Optical Rotation
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 : Positive (+) in Methanol (Value varies by concentration/salt form, typically
to

for similar S-isomers).

Safety and Stability Guidelines
Handling Sodium Thiomethoxide (NaSMe)

o Hazard: NaSMe releases methanethiol (MeSH) upon contact with moisture/acid, which is
highly toxic and has a stench threshold in the ppb range.

o Control: Use a bleach (sodium hypochlorite) scrubber for all off-gassing. Perform all weighing
and reactions in a well-ventilated fume hood.

Handling mCPBA

e Hazard: Shock-sensitive explosive if dried completely; strong oxidizer.

o Control: Never use metal spatulas with high-concentration peroxides. Store in a refrigerator.
Quench reactions completely with thiosulfate before concentrating.

Stereochemical Stability

e The C2 stereocenter is generally stable to the acidic conditions of Boc-deprotection.
However, avoid strong bases (e.g., NaH, LDA) on the final sulfone, as the

-protons adjacent to the sulfone (C1) are acidic (

) and could lead to racemization or elimination reactions if forcing conditions are applied.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. benchchem.com [benchchem.com]

e To cite this document: BenchChem. [Technical Guide: Synthesis and Characterization of
(2S)-1-Methanesulfonylpropan-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8063870/docs#technical-guide-synthesis-and-
characterization-of-2s-1-methanesulfonylpropan-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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